Cas no 243977-23-3 (4-(Trifluoromethylthio)phenylacetic Acid)

• Product Name: 4-(Trifluoromethylthio)phenylacetic Acid
• CAS No: 243977-23-3
• MF: C₉H₇F₃O₂S
• MW: 236.210891962051
• MDL: MFCD00236351
• CID: 252867
• PubChem ID: 2777902
• Update Time: 2025-11-01

4-(Trifluoromethylthio)phenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-((Trifluoromethyl)thio)phenyl)acetic acid
• 4-(Trifluoromethylthio)phenylacetic acid
• Benzeneacetic acid,4-[(trifluoromethyl)thio]-
• 4-Trifluormethylmercapto-phenylessigsaeure
• RARECHEM AL BO 0862
• 4-(Trifluoromethylthio)phenylacetic Acid

• MDL： MFCD00236351
• Inchi： 1S/C9H7F3O2S/c10-9(11,12)15-7-3-1-6(2-4-7)5-8(13)14/h1-4H,5H2,(H,13,14)
• InChI Key： BFDKCZMYQOSTJG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 236.01200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 114-118 °C(lit.)
• PSA: 62.60000
• LogP: 2.92560

4-(Trifluoromethylthio)phenylacetic Acid Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 4-(Trifluoromethylthio)phenylacetic Acid

Recent Advances in the Application of 4-(Trifluoromethylthio)phenylacetic Acid (CAS: 243977-23-3) in Chemical Biology and Pharmaceutical Research

4-(Trifluoromethylthio)phenylacetic Acid (CAS: 243977-23-3) is a fluorinated aromatic compound that has recently gained significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. This research briefing provides an overview of the latest advancements in the synthesis, characterization, and biological evaluation of this compound, highlighting its role as a versatile building block for drug discovery and development.

Recent studies have demonstrated that 4-(Trifluoromethylthio)phenylacetic Acid serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting inflammatory and metabolic disorders. The trifluoromethylthio (-SCF3) group, known for its high lipophilicity and metabolic stability, enhances the pharmacokinetic properties of drug candidates, making this compound particularly valuable in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this moiety into novel COX-2 inhibitors, showing improved selectivity and reduced gastrointestinal toxicity compared to traditional NSAIDs.

In the field of chemical biology, researchers have exploited the unique electronic properties of 243977-23-3 for developing fluorescent probes and enzyme inhibitors. A recent Nature Chemical Biology publication detailed the use of 4-(Trifluoromethylthio)phenylacetic Acid derivatives as selective inhibitors of protein tyrosine phosphatases, offering new tools for studying cell signaling pathways. The compound's ability to modulate enzyme activity through both covalent and non-covalent interactions has opened new avenues for targeted therapy development.

From a synthetic chemistry perspective, several innovative approaches to 4-(Trifluoromethylthio)phenylacetic Acid production have emerged. A 2024 study in Organic Letters described a novel photocatalytic method for introducing the SCF3 group at the para position of phenylacetic acid derivatives, significantly improving yield and reducing environmental impact compared to traditional methods. These advancements in synthetic methodology have facilitated broader exploration of structure-activity relationships among derivatives of this compound.

Pharmacological evaluations have revealed promising therapeutic potential for 243977-23-3 derivatives. Recent preclinical studies demonstrated significant anti-inflammatory activity in animal models of rheumatoid arthritis, with several candidates showing superior efficacy to current standard treatments. Additionally, computational modeling studies have identified potential applications in neurodegenerative diseases, with particular interest in the compound's ability to cross the blood-brain barrier, a property attributed to its optimal logP value and molecular weight.

Looking forward, the unique combination of chemical stability, synthetic versatility, and biological activity positions 4-(Trifluoromethylthio)phenylacetic Acid as a valuable scaffold for future drug discovery efforts. Ongoing research is exploring its potential in targeted drug delivery systems and as a component of PROTACs (proteolysis targeting chimeras). The compound's CAS number (243977-23-3) has become increasingly prominent in patent applications, indicating growing commercial interest in its pharmaceutical applications.

In conclusion, 4-(Trifluoromethylthio)phenylacetic Acid represents an important chemical entity in contemporary medicinal chemistry research. Its diverse applications, ranging from enzyme inhibition to probe development, coupled with recent synthetic advancements, make it a compound of significant interest for both academic and industrial researchers in the chemical biology and pharmaceutical fields. Future studies will likely focus on expanding its therapeutic applications and optimizing its pharmacological properties through rational drug design approaches.